![molecular formula C7H8FNO B161714 5-Fluoro-2-methoxyaniline CAS No. 1978-39-8](/img/structure/B161714.png)
5-Fluoro-2-methoxyaniline
Overview
Description
5-Fluoro-2-methoxyaniline, also known as 2-Amino-4-fluoroanisole, 5-Fluoro-2-methoxybenzenamine, or 5-Fluoro-o-anisidine, is a chemical compound with the empirical formula C7H8FNO . It has a molecular weight of 141.14 . It appears as a dark brown liquid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluoro group at the 5th position and a methoxy group at the 2nd position . The molecule also contains an amino group attached to the benzene ring .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a boiling point of 117°C at 20 mmHg . The compound has a refractive index of 1.54 and a density of 1.21 g/mL .Scientific Research Applications
Application in Organic Synthesis
5-Fluoro-2-methoxyaniline has been investigated in the context of organic synthesis, particularly in the Ullman Methoxylation process. This process involves the preparation of various halogen and nitrogen-containing compounds, demonstrating the versatility of this compound in synthesizing complex organic structures (Ragan et al., 2003).
Role in Alzheimer's Disease Research
In Alzheimer's disease research, derivatives of this compound have been used as molecular imaging probes in PET scans. These studies aim to quantify serotonin receptor densities in the brains of patients with Alzheimer's disease, highlighting the compound's significance in neurological research (Kepe et al., 2006).
Advancements in Electrochemical Applications
Research has also focused on the electrochemical properties of fluoro-substituted conjugated polyindoles, which include this compound derivatives. These materials show promise for supercapacitor applications due to their high specific capacitance and good cycling stability, indicating a potential for energy storage applications (Wang et al., 2019).
Development of Controlled Drug Release Systems
This compound derivatives have been studied for their use in controlled drug release systems. Specifically, methoxy-modified kaolinite, a carrier for anticancer drugs, demonstrates the compound's potential in targeted drug delivery mechanisms (Tan et al., 2017).
Fluorescence and Sensing Technologies
In the field of sensing technology, derivatives of this compound have been employed in fluorescence quenching studies. These studies contribute to the understanding of fluorescence mechanisms, which are crucial in the development of sensitive detection systems (Geethanjali et al., 2015).
Mechanism of Action
Safety and Hazards
5-Fluoro-2-methoxyaniline is toxic if swallowed, in contact with skin, or if inhaled . It causes skin and serious eye irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray . Protective measures such as wearing gloves, protective clothing, and eye protection are advised when handling this compound .
Properties
IUPAC Name |
5-fluoro-2-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZUBHRSGQAROM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50278853 | |
Record name | 5-Fluoro-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50278853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1978-39-8 | |
Record name | 1978-39-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10341 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Fluoro-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50278853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-fluoro-2-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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